Ethyl 2-{[(thiophen-3-yl)sulfanyl]methyl}benzoate

• CAS No.: 62688-06-6
• Molecular Formula: C14H14O2S2
• Molecular Weight: 278.4 g/mol
• IUPAC Name: ethyl 2-(thiophen-3-ylsulfanylmethyl)benzoate
• InChI: InChI=1S/C14H14O2S2/c1-2-16-14(15)13-6-4-3-5-11(13)9-18-12-7-8-17-10-12/h3-8,10H,2,9H2,1H3
• InChI Key: NPBFGVZFSQPTEI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1CSC2=CSC=C2

Description

Ethyl 2-{[(thiophen-3-yl)sulfanyl]methyl}benzoate is an organic compound that belongs to the class of thiophene derivatives. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom.

Preparation Methods

The synthesis of ethyl 2-{[(thiophen-3-yl)sulfanyl]methyl}benzoate typically involves the reaction of thiophene derivatives with benzoic acid esters. One common method is the Gewald synthesis, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester . The reaction conditions often require the use of solvents like ethanol or methanol and catalysts such as piperidine or triethylamine .

Chemical Reactions Analysis

Ethyl 2-{[(thiophen-3-yl)sulfanyl]methyl}benzoate can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of thiols or sulfides.

Substitution: Nucleophilic substitution reactions can occur at the thiophene ring, especially at the C-2 position, using reagents like halogens or alkyl halides.

Scientific Research Applications

Ethyl 2-{[(thiophen-3-yl)sulfanyl]methyl}benzoate has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex thiophene derivatives, which are important in the development of organic semiconductors and light-emitting diodes (OLEDs).

Biology: The compound exhibits antimicrobial and antifungal properties, making it a candidate for the development of new antibiotics and antifungal agents.

Medicine: Due to its potential anti-inflammatory and anticancer activities, it is being investigated for use in drug development.

Industry: It is used in the production of corrosion inhibitors and other industrial chemicals.

Mechanism of Action

The mechanism of action of ethyl 2-{[(thiophen-3-yl)sulfanyl]methyl}benzoate involves its interaction with various molecular targets. In biological systems, it can inhibit the growth of bacteria and fungi by interfering with their cell wall synthesis or metabolic pathways . In medicinal applications, it may exert its effects by modulating inflammatory pathways or inducing apoptosis in cancer cells .

Comparison with Similar Compounds

Ethyl 2-{[(thiophen-3-yl)sulfanyl]methyl}benzoate can be compared with other thiophene derivatives such as:

Tipepidine: Used as an antitussive agent.

Dorzolamide: Used as a carbonic anhydrase inhibitor in the treatment of glaucoma.

Tioconazole: An antifungal agent.

The uniqueness of this compound lies in its specific combination of the thiophene ring with the benzoate ester, which imparts distinct chemical and biological properties .